1-(2-Ethylphenyl)-3-((2-morpholinopyrimidin-4-yl)methyl)urea

• IUPAC Name: 1-(2-ethylphenyl)-3-[(2-morpholin-4-ylpyrimidin-4-yl)methyl]urea
• InChI: InChI=1S/C18H23N5O2/c1-2-14-5-3-4-6-16(14)22-18(24)20-13-15-7-8-19-17(21-15)23-9-11-25-12-10-23/h3-8H,2,9-13H2,1H3,(H2,20,22,24)
• InChI Key: ZQTYVJXZDYIVOF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)NCC2=NC(=NC=C2)N3CCOCC3
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol

Description

1-(2-Ethylphenyl)-3-((2-morpholinopyrimidin-4-yl)methyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as ETP-46464 and has been studied extensively for its biological and pharmacological properties.

Scientific Research Applications

Enzyme Inhibition

• Acetylcholinesterase and Butyrylcholinesterase Inhibition : Cyclic urea derivatives have been synthesized and tested for their inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes. Such compounds demonstrate effective inhibition profiles, indicating potential applications in conditions where enzyme regulation is beneficial (Sujayev et al., 2016).

Synthesis and Chemical Properties

• Efficient Synthesis Methods : Research has been conducted on novel methods for synthesizing urea derivatives, including environmentally friendly and cost-effective approaches. These methods facilitate the production of urea compounds under milder conditions, broadening the scope of their application in various fields (Thalluri et al., 2014).

• Novel Urea Derivatives Synthesis : The synthesis of novel urea derivatives, such as 1-phenyl-3-(5-(pyrimidin-4-ylthio)-1,3,4-thiadiazol-2-yl)urea, has been explored, showing potential for application in the treatment of chronic myeloid leukemia and cancer (Li et al., 2019).

Biological and Medical Research

• Antibacterial and Antifungal Activities : N-alkyl substituted urea derivatives, particularly those containing morpholine moiety, have been synthesized and evaluated for their antibacterial and antifungal activities. These compounds have shown significant potential against various Gram-positive and Gram-negative bacteria and fungi (Zheng et al., 2010).

• Antioxidant Activity : Certain urea derivatives have been synthesized and assessed for their antioxidant activity, showing promise in combating oxidative stress-related disorders (George et al., 2010).

Advanced Material Science

• Hydrogel Formation : Urea derivatives have been utilized in the formation of hydrogels, with properties such as morphology and rheology dependent on the anion identity. This application is significant in the field of material science and engineering (Lloyd & Steed, 2011).